Cas no 1803589-41-4 (5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride)

• Product Name: 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride
• CAS No: 1803589-41-4
• CID: 4616683
• Update Time: 2025-10-28

5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride

Additional information on 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride

Introduction to 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride (CAS No. 1803589-41-4)

5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803589-41-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This triazolamine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound belongs to a class of heterocyclic amines that exhibit diverse biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The molecular structure of 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride consists of a triazole ring substituted with a 2-aminoethyl side chain and an amine group at the 3-position, which is further protonated to form the hydrochloride salt. This structural configuration imparts distinct chemical and pharmacological characteristics that make it a promising candidate for further investigation. The presence of multiple nitrogen atoms in the triazole ring enhances its potential for hydrogen bonding interactions with biological targets, which is a critical factor in drug-receptor binding affinity.

In recent years, there has been growing interest in triazolamine derivatives as they have shown promise in various preclinical studies. The compound’s ability to interact with biological macromolecules such as proteins and enzymes has been explored in several research endeavors. One notable area of investigation has been its potential role as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. The 2-aminoethyl side chain provides a flexible linker that can be modified to optimize binding interactions with target proteins.

Moreover, 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride has been studied for its antimicrobial properties. Preliminary findings suggest that it exhibits inhibitory activity against certain bacterial and fungal strains, making it a candidate for developing novel antimicrobial agents. The triazole moiety is known to disrupt essential bacterial metabolic pathways, thereby contributing to its antibacterial efficacy. Additionally, the compound’s amine functionalities allow for further derivatization, enabling the creation of more complex molecules with enhanced pharmacological profiles.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is advantageous for formulation development and biological testing. Solubility is a critical parameter in drug development as it affects bioavailability and therapeutic efficacy. The improved solubility profile of 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride makes it more suitable for use in drug delivery systems and intravenous formulations.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride. Molecular docking studies have been conducted to predict its binding affinity to various biological targets, including protein kinases and transcription factors. These studies have provided valuable insights into the compound’s potential mechanisms of action and have guided the design of more potent derivatives.

The synthesis of 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization with the 2-aminoethyl group. The final step involves protonation to form the hydrochloride salt. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion, 5-(2-aminoethyl)-1H-1,2,4-triazol-3-amine hydrochloride (CAS No. 1803589-41-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and demonstrated biological activities make it a valuable compound for further exploration in drug discovery. As research continues to uncover new applications and mechanisms of action for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.